Cas no 2171209-66-6 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid
• CAS No: 2171209-66-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5952376
• PubChem ID: 165532257
• Update Time: 2025-05-25

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hexanamido]acetic acid
• EN300-1581623
• 2171209-66-6

• Inchi： 1S/C25H30N2O6/c1-2-7-17(14-23(29)27(12-13-28)15-24(30)31)26-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,28H,2,7,12-16H2,1H3,(H,26,32)(H,30,31)/t17-/m1/s1
• InChI Key： BXGBMNMGIBXLPC-QGZVFWFLSA-N
• SMILES： O(C(N[C@@H](CC(N(CC(=O)O)CCO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid

Comprehensive Overview of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS No. 2171209-66-6)

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS No. 2171209-66-6) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxyethyl side chain, makes it a valuable intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for custom peptide synthesis has surged, driven by the growing interest in targeted drug delivery and precision medicine. Researchers frequently search for compounds like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid due to its role in Fmoc-based solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for its orthogonal protection strategy, enabling the synthesis of complex peptides with high purity. This compound’s hydrophilic and biocompatible properties further enhance its utility in bioconjugation and prodrug development.

Another hot topic in the scientific community is the exploration of sustainable chemistry and green synthesis methods. The use of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid aligns with these trends, as it can be employed in water-soluble and environmentally friendly reaction conditions. Its compatibility with aqueous-phase chemistry reduces the need for hazardous organic solvents, addressing concerns about chemical waste and safety in laboratory settings.

The compound’s structural features also make it a candidate for glycopeptide synthesis, a field gaining traction due to its implications in vaccine development and immunotherapy. With the rise of mRNA vaccines and biologics, researchers are increasingly investigating peptide-based adjuvants and carrier systems. The hydroxyethyl moiety in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid facilitates post-translational modifications, such as glycosylation, which are critical for enhancing the bioactivity and stability of therapeutic peptides.

From a commercial perspective, the compound’s CAS No. 2171209-66-6 is often searched by suppliers and manufacturers specializing in fine chemicals and research reagents. Its niche applications in peptide chemistry and biopharmaceuticals ensure steady demand in academic and industrial laboratories. Additionally, its role in high-throughput screening (HTS) and combinatorial chemistry underscores its importance in drug discovery pipelines.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS No. 2171209-66-6) is a versatile and scientifically significant compound with broad applications in peptide synthesis, bioconjugation, and therapeutic development. Its alignment with contemporary research trends, such as green chemistry and precision medicine, ensures its continued relevance in the evolving landscape of chemical biology and pharmaceutical innovation.